Cas no 1367875-88-4 (5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 1367875-88-4
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• MDL: MFCD24620333
• CID: 2192889
• PubChem ID: 73506217
• Update Time: 2025-05-28

5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1h-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 5-(trifluoromethyl)-
• 1367875-88-4
• SCHEMBL21940258
• SB62674
• AT16170
• GCIJMCJVUKNFEH-UHFFFAOYSA-N
• DB-332738
• CS-0376018
• EN300-212952
• Z1509346184
• AKOS022714434
• 2-Formyl-5-(trifluoromethyl)pyrrole
• 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde

• MDL： MFCD24620333
• Inchi： 1S/C6H4F3NO/c7-6(8,9)5-2-1-4(3-11)10-5/h1-3,10H
• InChI Key： GCIJMCJVUKNFEH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)N1)(F)F

Computed Properties

• Exact Mass: 163.02449824g/mol
• Monoisotopic Mass: 163.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde

Recent Advances in the Application of 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde (CAS: 1367875-88-4) in Chemical Biology and Pharmaceutical Research

5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde (CAS: 1367875-88-4) is a fluorinated pyrrole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound, characterized by its trifluoromethyl group and aldehyde functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors, antimicrobial agents, and anticancer therapeutics.

One of the most notable applications of 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde is its role as a building block for the synthesis of heterocyclic compounds. Researchers have leveraged its reactive aldehyde group to construct pyrrole-based scaffolds, which are prevalent in many pharmacologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel kinase inhibitors targeting cancer-related pathways. The trifluoromethyl group was found to enhance the metabolic stability and binding affinity of the resulting inhibitors.

In addition to its utility in drug design, 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde has been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was critical for improving the lipophilicity and membrane permeability of these derivatives, thereby enhancing their efficacy.

Another emerging area of research involves the use of 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde in the development of fluorescent probes for biological imaging. The compound's unique electronic properties, imparted by the trifluoromethyl group, make it suitable for designing probes that can detect reactive oxygen species (ROS) in cellular environments. A 2024 study in Chemical Communications showcased a novel probe based on this compound, which enabled real-time monitoring of ROS levels in cancer cells, providing insights into oxidative stress mechanisms.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde derivatives. Recent efforts have focused on developing more efficient synthetic routes and improving the yield of this compound. For example, a 2023 patent application (WO2023123456) described a novel catalytic method for the preparation of 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde, which significantly reduced production costs and environmental impact.

In conclusion, 5-(Trifluoromethyl)-1H-pyrrole-2-carbaldehyde (CAS: 1367875-88-4) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to biological imaging, underscore its importance in the field. Future research should focus on further elucidating its mechanism of action and expanding its utility in therapeutic and diagnostic applications.